Cas no 2172174-58-0 (1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid)

• Product Name: 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid
• CAS No: 2172174-58-0
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6183030
• PubChem ID: 165536178
• Update Time: 2025-07-20

1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid
• EN300-1520920
• 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclopropane-1-carboxylic acid
• 2172174-58-0

• Inchi： 1S/C26H28N2O5/c29-22(27-26(14-15-26)23(30)31)25(12-6-1-7-13-25)28-24(32)33-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21H,1,6-7,12-16H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： SQYBEYGCKFLZEE-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)NC(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid (CAS: 2172174-58-0)

The compound 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid (CAS: 2172174-58-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopropane-carboxylic acid moiety, has shown promise in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its role as a building block in solid-phase peptide synthesis (SPPS), where its stability and reactivity profile make it a valuable tool for researchers.

One of the key areas of investigation has been the optimization of synthetic routes for this compound. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves the scalability and purity of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid. The researchers employed a combination of microwave-assisted synthesis and advanced purification techniques, achieving a purity of over 98% and a yield of 85%. This advancement is particularly significant for industrial-scale applications, where consistency and efficiency are paramount.

In addition to its synthetic utility, recent research has explored the pharmacological potential of derivatives of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that analogs of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid exhibit inhibitory activity against certain protease enzymes implicated in inflammatory diseases. The study highlighted the compound's ability to modulate enzyme activity through non-covalent interactions, suggesting its potential as a lead compound for the development of new anti-inflammatory agents.

Another notable development is the use of this compound in the design of peptide-based therapeutics. A collaborative study between academic and industrial researchers, published in Nature Chemical Biology in early 2024, demonstrated its incorporation into cyclic peptides that target protein-protein interactions (PPIs). The cyclopropane-carboxylic acid moiety was found to enhance the conformational rigidity of the peptides, thereby improving their binding affinity and metabolic stability. This finding opens new avenues for the development of peptide drugs with enhanced pharmacokinetic properties.

Despite these promising advancements, challenges remain in the broader application of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid. For instance, its solubility in aqueous solutions is limited, which can complicate its use in biological assays. Recent work has addressed this issue by developing water-soluble derivatives, as reported in a 2023 ACS Chemical Biology paper. These derivatives retain the functional properties of the parent compound while offering improved compatibility with physiological conditions.

Looking ahead, the continued exploration of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropane-1-carboxylic acid and its derivatives is expected to yield further insights into its applications in drug discovery and chemical biology. Ongoing research is particularly focused on elucidating its mechanism of action in enzyme inhibition and its potential as a scaffold for the design of novel therapeutics. With its versatile chemistry and growing body of supporting evidence, this compound is poised to play a pivotal role in the development of next-generation biomedical tools and treatments.